Cas no 386279-38-5 (2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl 6-chloropyridine-3-carboxylate)

• Product Name: 2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl 6-chloropyridine-3-carboxylate
• CAS No: 386279-38-5
• MF: C₁₆H₁₃ClN₂O₃
• MW: 316.7390229702
• CID: 6229185
• PubChem ID: 2428761
• Update Time: 2024-01-06

2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl 6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26613212
• 2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl 6-chloropyridine-3-carboxylate
• [2-(2,3-dihydroindol-1-yl)-2-oxoethyl] 6-chloropyridine-3-carboxylate
• AKOS025265431
• SMR000152282
• Oprea1_774117
• CHEMBL1508415
• 386279-38-5
• MLS000565078
• Z18370621
• HMS2456G06

• Inchi： 1S/C16H13ClN2O3/c17-14-6-5-12(9-18-14)16(21)22-10-15(20)19-8-7-11-3-1-2-4-13(11)19/h1-6,9H,7-8,10H2
• InChI Key： ZTJJDHUFQPZMOZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(=O)OCC(N1C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 316.0614700g/mol
• Monoisotopic Mass: 316.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 59.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives